4,5-Dihydro-imidazo-[1,2-a]-quinoxaline-2-methanol

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 4,5-dihydroimidazo[1,2-a]quinoxalin-2-ylmethanol
• InChI: InChI=1S/C11H11N3O/c15-7-8-6-14-10-4-2-1-3-9(10)12-5-11(14)13-8/h1-4,6,12,15H,5,7H2
• InChI Key: RGNDUQAJWUSZET-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC(=CN2C3=CC=CC=C3N1)CO

Description

4,5-Dihydro-imidazo-[1,2-a]-quinoxaline-2-methanol is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.8 g of lithium borohydride were added to a solution of 10 g of ethyl imidazo-[1,2-a]-quinoxaline-2-carboxylate of Step B in 230 ml of anhydrous tetrahydrofuran and the mixture was stirred at reflux for 18 hours. The resulting yellow suspension was poured into dilute hydrochloric acid to react with the boron complex and the mixture was made alkaline with sodium carbonate addition. The mixture was extracted with ethyl acetate and the organic phase was evaporated to dryness to obtain 5.9 g of 4,5-dihydro-imidazo-[1,2-a]-quinoxaline-2-methanol in the form of a buff crystalline solid melting at 172°-174° C. after crystallization from ethyl acetate to obtain a white crystalline solid.